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Compound of Interest

Compound Name: 3-Aminodibenzofuran

Cat. No.: B1200821

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 3-Aminodibenzofuran (CAS No. 4106-66-5), a chemical compound
utilized in pharmaceutical research. Adherence to these procedures is critical to ensure
personnel safety and environmental compliance.

Hazard Profile and Safety Overview

3-Aminodibenzofuran is classified as harmful if swallowed and is an irritant.[1][2] All handling
and disposal procedures must be conducted in accordance with the safety data sheet (SDS)
and local hazardous waste regulations. Personnel must wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a laboratory coat, at all times when
handling this chemical.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Aminodibenzofuran, relevant to its
safe handling and disposal.
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Property Value Source
CAS Number 4106-66-5 [1112]
Molecular Formula C12HaNO [1]
Molecular Weight 183.21 g/mol [2]
Melting Point 94°C [1]
Boiling Point ~316.88°C (estimated) [1]
Flash Point 177°C [1]

GHS Hazard Statement H302: Harmful if swallowed [2]

P501: Dispose of

GHS Precautionary Statement )
contents/container to an [2]

(Disposal) )
approved waste disposal plant

Experimental Protocols: Spill and Waste
Management

a. Spill Cleanup Protocol
In the event of a small spill, follow these steps:

o Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-
ventilated.

o Don PPE: Wear appropriate personal protective equipment, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid
spills, carefully sweep up the material to avoid generating dust.

o Collection: Place the absorbed or swept-up material into a suitable, labeled container for
hazardous waste.
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o Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water. Collect all cleaning materials as hazardous waste.

» Disposal: Dispose of the sealed waste container according to the hazardous waste disposal
procedures outlined below.

b. Waste Disposal Protocol

Unused or contaminated 3-Aminodibenzofuran must be disposed of as hazardous chemical
waste. Do not discharge down the drain or mix with general refuse.[3][4]

o Waste Identification and Segregation:

o Clearly label the waste container as "Hazardous Waste: 3-Aminodibenzofuran".

o Do not mix with other waste streams to avoid incompatible chemical reactions.

e Containerization:

o Use a chemically compatible, leak-proof container with a secure lid. The original container
is often a suitable choice.

o Ensure the exterior of the container is clean and free of contamination.

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep away from incompatible materials, such as strong oxidizing agents.[4]

» Disposal Request:

o Arrange for collection by a licensed hazardous waste disposal company or your
institution's environmental health and safety (EHS) department.

o Complete all necessary waste disposal paperwork, accurately identifying the contents of
the container.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1200821?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147580010&productDescription=1%2C3-DIPHENYLISOBENZOFURA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1200821?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC147580010&productDescription=1%2C3-DIPHENYLISOBENZOFURA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Logical Workflow for Disposal

The following diagram illustrates the step-by-step process for the proper disposal of 3-
Aminodibenzofuran waste.
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Start: Generation of
3-Aminodibenzofuran Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Do not mix with other chemicals)

Step 3: Place in a Labeled,
Compatible Waste Container

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange for Pickup by
Authorized Personnel (EHS)

End: Proper Disposal
Completed

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Aminodibenzofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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